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Introduction

Avilamycin is an oligosaccharide antibiotic used in veterinary medicine, primarily in swine and
poultry, to control bacterial enteric infections and promote growth.[1][2][3] It is typically
administered as a premix mixed into animal feed.[4] The stability of avilamycin in these
premixes is crucial to ensure its efficacy and safety over the product's shelf life. Avilamycin is a
complex of several factors, with Avilamycin A and B being the primary biologically active
components.[2][5] This document provides a detailed protocol for the stability testing of
Avilamycin C, a component of the avilamycin complex, in veterinary premixes. The protocol
is designed to meet the requirements of major regulatory bodies such as the FDA's Center for
Veterinary Medicine (CVM) and the EMA's Committee for Medicinal Products for Veterinary
Use (CVMP).[6][71[8]

Regulatory Framework

The stability testing of new veterinary drug substances and medicinal products is guided by the
International Cooperation on Harmonisation of Technical Requirements for Registration of
Veterinary Medicinal Products (VICH).[7][9] Key guidelines include VICH GL3(R) for general
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stability testing, VICH GL8 for medicated premixes, and VICH GL5 for photostability testing.[7]
[10] These guidelines recommend long-term and accelerated stability studies to establish a
shelf life and appropriate storage conditions.

Avilamycin C in Premixes

Avilamycin premixes are formulated with the active drug substance and various carrier
substances or diluents to ensure stability, uniformity, and ease of handling.[11] Common
carriers include calcium carbonate, corn starch, and rice hulls.[11] The concentration of
avilamycin in commercial premixes is often around 10%.[1][2] Avilamycin itself is a mixture of
different factors, and for the purpose of this protocol, the stability of Avilamycin C will be
monitored as an indicator of the overall stability of the drug in the premix.

Experimental Protocols
Materials and Reagents

» Avilamycin C reference standard

¢ Avilamycin premix batches (at least three primary batches)
o Acetonitrile (HPLC grade)

o Water (HPLC grade)

e Methanol (HPLC grade)

e Phosphoric acid

e Sodium hydroxide

e Hydrogen peroxide

e Solid-phase extraction (SPE) cartridges (e.qg., silica-based)
e HPLC system with a UV detector

e C18 reversed-phase HPLC column
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Stability-Indicating Analytical Method

A stability-indicating HPLC method is crucial for separating Avilamycin C from its degradation
products and any excipients in the premix. The following method is a general guideline and
should be fully validated according to VICH GL2 guidelines.

Chromatographic Conditions:

Parameter Condition

Column C18 reversed-phase, 4.6 x 250 mm, 5 um

Gradient of Acetonitrile and 0.1% Phosphoric

Mobile Phase

Acid in Water
Flow Rate 1.0 mL/min
Injection Volume 20 pL
Column Temperature 30°C
Detection UV at 290 nm

Sample Preparation:
o Accurately weigh a portion of the avilamycin premix.
o Extract the avilamycin with acetonitrile.

o Perform a solid-phase extraction (SPE) cleanup using a silica cartridge to remove matrix
interferences.[5]

o Evaporate the eluent to dryness and reconstitute in the mobile phase.

e Filter the sample through a 0.45 um filter before injection.

Forced Degradation Studies

Forced degradation studies are performed to identify potential degradation products and to
demonstrate the specificity of the analytical method. A single batch of the avilamycin premix
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should be subjected to the following stress conditions as per VICH GL3(R) guidelines:[7]

Condition Details

Acid Hydrolysis 0.1 M HCI at 60°C for 24 hours

Base Hydrolysis 0.1 M NaOH at 60°C for 24 hours
Oxidation 3% H20:2 at room temperature for 24 hours
Thermal Degradation 60°C for 48 hours

Photostability As per VICH GL5 guidelines

Samples should be analyzed at appropriate time points to track the degradation of Avilamycin

C and the formation of degradation products.

Stability Study Protocol

At least three primary batches of the avilamycin premix should be placed on a formal stability

study. The testing should be conducted in the final proposed marketing packaging.[10]

Storage Conditions and Testing Frequency:

Study Type Storage Condition

Testing Frequency
(Months)

25°C £ 2°C/60% RH = 5%

Long-Term
RH

0,3,6,9, 12,18, 24, and

annually thereafter

30°C £ 2°C / 65% RH = 5%
RH

Intermediate

0,3,6,9, 12

40°C £ 2°C / 75% RH = 5%
RH

Accelerated

0,3,6

Stability-Indicating Parameters to be Tested:
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Test Acceptance Criteria
Appearance No significant change in color or physical state
Assay (Avilamycin C) 90.0% - 110.0% of the label claim

) Individual unknown degradation product: <
Degradation Products )
0.5%Total degradation products: < 2.0%

Moisture Content Report results

Data Presentation

The results of the stability studies should be summarized in a tabular format for easy
comparison and trend analysis.

Example Stability Data Table for Avilamycin C Premix (Batch XXX)

. Total
. Degradati .
Time Assay (% Degradati .
. Storage Appearan on Moisture
Point - Label on
Condition ce . Product 1 (%)
(Months) Claim) (%) Products
(V]
(%)
0 - Conforms 100.2 <0.1 0.2 3.5
25°C/60%
3 Conforms 99.8 <0.1 0.3 3.6
RH
25°C/60%
6 Conforms 99.5 0.1 0.4 3.5
RH
40°C/75%
3 Conforms 98.1 0.2 0.8 3.8
RH
40°C/75%
6 Conforms 96.5 0.4 15 4.0
RH
Visualizations
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Caption: Experimental workflow for Avilamycin C stability testing in premixes.
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Caption: Simplified proposed degradation pathway of Avilamycin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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